Cas no 478047-00-6 (2-Fluoro-4-[(3-methylphenyl)methoxy]-1,1'-biphenyl)

• Product Name: 2-Fluoro-4-[(3-methylphenyl)methoxy]-1,1'-biphenyl
• CAS No: 478047-00-6
• MF: C₂₀H₁₇FO
• MW: 292.346789121628
• CID: 5747951
• PubChem ID: 3743776
• Update Time: 2023-11-11

2-Fluoro-4-[(3-methylphenyl)methoxy]-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-[(3-methylphenyl)methoxy]-1-phenylbenzene
• 4R-0332
• AKOS005093285
• 478047-00-6
• 2-fluoro-4-[(3-methylbenzyl)oxy]-1,1'-biphenyl
• 2-fluoro-4-[(3-methylphenyl)methoxy]-1,1'-biphenyl
• 2-Fluoro-4-[(3-methylphenyl)methoxy]-1,1'-biphenyl

• Inchi： 1S/C20H17FO/c1-15-6-5-7-16(12-15)14-22-18-10-11-19(20(21)13-18)17-8-3-2-4-9-17/h2-13H,14H2,1H3
• InChI Key： KDGCCZNQQSAENG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CC=1)OCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 292.126343324g/mol
• Monoisotopic Mass: 292.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2Ų